N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2,6-difluorobenzamide

• IUPAC Name: 2,6-difluoro-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]benzamide
• InChI: InChI=1S/C17H13F2NOS2/c18-12-3-1-4-13(19)16(12)17(21)20-9-8-11-6-7-15(23-11)14-5-2-10-22-14/h1-7,10H,8-9H2,(H,20,21)
• InChI Key: ALCVXBDPIRALTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NCCC2=CC=C(S2)C3=CC=CS3)F
• Molecular Formula: C17H13F2NOS2
• Molecular Weight: 349.4 g/mol

Description

2,2’-Bithiophene is an organic compound that is a colorless solid, although commercial samples are often greenish. It is the most common of the three isomers with formula (C4H3S)2.

Synthesis Analysis

2,2’-Bithiophene is typically prepared by cross-coupling starting from 2-halo thiophenes. In a study, 2,2’-Bithiophene and thieno [3,2-b]thiophene were polymerized separately with bis (2,3-dialkylthienyl)benzo [1,2-b:4,5-b’]dithiophene by Stille coupling reactions to afford new conjugated polymer PBDTT-2T and PBDTT-TT.

Molecular Structure Analysis

X-ray crystallography shows that the two rings of 2,2’-Bithiophene are coplanar. The polymers showed band gaps about 1.90 eV and the highest occupied molecular orbital (HOMO) energy levels below -5.20 eV.

Chemical Reactions Analysis

In a study, new acetylene, butadiyne, isoxazole, 1,2,3-triazole, pyrrole, benzene, and fluoranthene derivatives with one, two or six bithiophenyl moieties have been obtained.

Physical And Chemical Properties Analysis

2,2’-Bithiophene has a molar mass of 166.26 g·mol−1. It has a melting point of 31.1 °C and a boiling point of 260 °C.

Scientific Research Applications

. The study involved seven novel HTMs based on the 2,2’bithiophene core, including this compound. The newly engineered molecules presented a greater λ max ranging from 393.07 nm to 541.02 nm in dimethylformamide solvent, compared to the model molecule (380.61 nm). .

Organic Thin Film Transistors (OTFT)

. OTFTs are a type of transistor that uses an organic semiconductor in its construction. .

Organic Electrochemical Transistors (OECT)

. OECTs are transistors that use an organic polymer as the channel material. .

Organic Thermoelectric Generators (OTE)

. OTEs are devices that convert heat into electrical energy using the Seebeck effect. .

n-Type Organic Semiconductors

. .

Mechanism of Action

Target of Action

Compounds with a bithiophene core have been used in organic electronic devices due to their excellent electron transport properties .

Mode of Action

It can be inferred that the compound’s interaction with its targets would involve electron transfer, given the electron-transporting properties of bithiophene-based compounds .

Pharmacokinetics

The solubility of the compound in common organic solvents such as ethanol, chloroform, and dimethyl sulfoxide (dmso) suggests potential bioavailability .

Result of Action

The electron-transporting properties of bithiophene-based compounds suggest potential applications in organic electronic devices .